2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole

• Molecular Formula: C15H6Cl3F3N2
• Molecular Weight: 377.6 g/mol
• IUPAC Name: 2,4-dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)imidazole
• InChI: InChI=1S/C15H6Cl3F3N2/c16-8-5-4-7(6-11(8)21)23-13(14(17)22-15(23)18)12-9(19)2-1-3-10(12)20/h1-6H
• InChI Key: FOHDTKQFPLZJBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=C(N=C(N2C3=CC(=C(C=C3)Cl)F)Cl)Cl)F

Description

2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole (CAS 1146718-91-3) is a high-purity chemical building block offered for research applications. This compound belongs to the 1,5-diarylimidazole class of heterocyclic small molecules, which are of significant interest in medicinal chemistry and drug discovery . Structurally related imidazole derivatives have been identified as potential multitargeted therapeutic leads for complex neurodegenerative conditions, with some prototypes demonstrating balanced activity as microtubule-stabilizing agents and inhibitors of the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) pathways in vitro . Furthermore, fluorophenyl-imidazole scaffolds have shown promising immunomodulatory activity in recent research, demonstrating an ability to repolarize macrophages from the pro-inflammatory M1 phenotype to the pro-resolutive M2 phenotype, which may be valuable for investigating new treatments for refractory inflammatory diseases . Researchers can utilize this compound as a key synthetic intermediate for further chemical derivatization or as a pharmacological tool in biochemical and cell-based assay systems. The product is strictly for research purposes and is not intended for diagnostic, therapeutic, or any other human use. It is supplied with quality control data and should be stored sealed in a dry environment at 2-8°C .

Biological Activity

2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole (CAS No. 1146718-91-3) is a synthetic compound belonging to the imidazole class. Its structure features multiple halogen substitutions, which are known to influence its biological activity. This article aims to explore the biological properties of this compound, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole is $C_{15}H_6Cl_3F_3N_2$, with a molecular weight of 377.58 g/mol. The presence of chlorine and fluorine atoms in the structure contributes to its lipophilicity and biological activity.

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, focusing on its potential as an antifungal agent and its effects on cancer cell lines.

Antifungal Activity

Research has indicated that imidazole derivatives exhibit notable antifungal properties. Specifically, 2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole has shown effectiveness against several fungal strains, including those resistant to common antifungal treatments. Studies have demonstrated that this compound inhibits fungal growth by disrupting ergosterol biosynthesis, a critical component of fungal cell membranes.

Anticancer Properties

In vitro studies have also explored the anticancer potential of this compound. It has been shown to induce apoptosis in various cancer cell lines through the activation of caspase pathways and modulation of cell cycle regulators. For instance:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	5.2	Induction of apoptosis via caspase activation
MCF-7 (Breast)	8.7	Cell cycle arrest at G1 phase
A549 (Lung)	6.3	Inhibition of proliferation

The mechanism by which 2,4-Dichloro-1-(4-chloro-3-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole exerts its biological effects can be attributed to several factors:

• Enzyme Inhibition : The compound acts as an inhibitor of specific enzymes involved in metabolic pathways critical for cell survival.
• Receptor Modulation : It may interact with various cellular receptors, altering signaling pathways that lead to cell death or growth inhibition.
• Reactive Oxygen Species (ROS) Generation : The compound has been shown to increase ROS levels in cells, leading to oxidative stress and subsequent apoptosis.

Case Studies

Several case studies have highlighted the efficacy of this compound in preclinical models:

• Study on Fungal Infections : A study conducted on murine models infected with Candida albicans demonstrated a significant reduction in fungal load when treated with the compound compared to untreated controls.
• Cancer Treatment Trials : In a trial involving human tumor xenografts in mice, administration of the compound resulted in a marked decrease in tumor volume and increased survival rates.

Comparison with Similar Compounds

Substituent Effects on Electronic and Structural Properties

The following table summarizes key structural analogs and their substituent-driven differences:

Compound Name	Substituent at Position 1	Substituent at Position 5	Substituents at Positions 2/4	Yield (%)	Key Structural Features
Target Compound	4-Chloro-3-fluorophenyl	2,6-Difluorophenyl	2,4-Dichloro	5%	High halogen density; planar imidazole core
2,4-Dichloro-1-(4-chlorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole (88)	4-Chlorophenyl	2,6-Difluorophenyl	2,4-Dichloro	5%	Lacks 3-F on phenyl at position 1
4-Chloro-1-(4-chloro-2-fluorophenyl)-5-(2,6-difluorophenyl)-1H-imidazole (78)	4-Chloro-2-fluorophenyl	2,6-Difluorophenyl	4-Chloro	32%	Ortho-F substitution on phenyl at position 1
2,4-Dichloro-1-(4-chlorophenyl)-5-(2,6-difluoro-4-methoxyphenyl)-1H-imidazole (58)	4-Chlorophenyl	2,6-Difluoro-4-methoxyphenyl	2,4-Dichloro	33%	Methoxy group enhances polarity
1-(4-Chlorophenyl)-5-(2,6-difluorophenyl)-4-methyl-1H-imidazole (3.76)	4-Chlorophenyl	2,6-Difluorophenyl	4-Methyl	47%	Methyl group reduces steric hindrance

Key Observations :

• Halogen Positioning : The target compound’s 4-chloro-3-fluorophenyl group introduces steric and electronic effects distinct from analogs with para-substituted phenyl groups (e.g., compound 88). The meta-fluorine may disrupt coplanarity, altering π-π stacking interactions .
• Chlorination Impact: Dichloro substitution at positions 2 and 4 (target compound, 88, 58) reduces solubility compared to mono-chlorinated (78) or methyl-substituted (3.76) analogs .
• Polar Groups : Methoxy substitution (compound 58) improves hydrophilicity, whereas trifluoromethyl or nitro groups (as in ) further modulate electronic properties .

Spectroscopic and Crystallographic Comparisons

• NMR Shifts :

  • The target compound’s 1H NMR (CDCl₃) shows aromatic protons at δ 7.39–7.23 ppm, similar to compound 88 (δ 7.39–7.23 ppm) . Differences in shifts for 4-chloro-3-fluorophenyl (target) vs. 4-chlorophenyl (88) reflect fluorine’s deshielding effect.
  • Compound 58’s methoxy group introduces distinct upfield shifts (δ 3.35 ppm for -OCH₃) .

• Crystallography :

  • While direct data for the target compound is unavailable, isostructural analogs () reveal that halogen size (Cl vs. Br) minimally affects packing but alters unit cell parameters .

Preparation Methods

Wallach Synthesis

A classical method for imidazole synthesis involves cyclizing a diamine with a diketone or aldehyde. For dichloro derivatives, reagents like dichloroacetaldehyde or tetrachloroethylene may be employed.

Example Reaction :
$$
\text{NH}2\text{-CH}2\text{-CH}2\text{-NH}2 + \text{Cl}_2\text{C=O} \rightarrow \text{2,4-dichloro-1H-imidazole} + \text{byproducts}
$$

Direct Halogenation

Post-synthesis chlorination of imidazole derivatives. For example, chlorine gas or N-chlorosuccinimide (NCS) in polar solvents like DMF or DMSO can introduce halogens at specific positions.

Key Considerations :

• Steric hindrance at C2 and C4 positions limits regioselectivity.
• Electron-withdrawing groups (e.g., fluorine) on phenyl rings may direct halogenation.

Introduction of the 4-chloro-3-fluorophenyl group at the imidazole nitrogen.

Chloromethyl Intermediates

A widely used strategy involves reacting 4-chloromethyl-1-(4-chloro-3-fluorophenyl)-1H-imidazole with deprotonated imidazole derivatives.

General Protocol :

• Deprotonation : Use sodium hydride (NaH) in DMF or THF to generate the imidazole anion.
• Alkylation : Add chloromethyl intermediate at 0–25°C, followed by reflux.
• Workup : Extract with ethyl acetate , wash with water , and purify via chromatography.

Example Yield :

• 84% yield reported for analogous alkylation reactions (e.g., 2-propylimidazole + chloromethyl-1H-imidazole).

Alternative Reagents

• Thionyl chloride (SOCl₂) : Converts hydroxyl groups to chlorides, enabling subsequent alkylation.
• Bisphenacylimidazolium salts : Prepared via phenacyl bromide reactions, though less directly applicable.

Introduction of the 2,6-difluorophenyl group.

Nucleophilic Aromatic Substitution

Requires a leaving group (e.g., bromine) at C5. 2,6-Difluorophenyl boronic acid or Grignard reagents may be employed in coupling reactions.

Challenges :

• Electron-deficient imidazole rings reduce nucleophilicity.
• Competing side reactions due to multiple halogens.

Direct Fluorination

Electrophilic fluorination using Selectfluor™ or XeF₂ . However, regioselectivity is difficult to control.

Alternative Synthetic Routes

Multistep Aryl Coupling

• Form 2,4-dichloro-1H-imidazole .
• Attach 4-chloro-3-fluorophenyl via alkylation.
• Introduce 2,6-difluorophenyl via Suzuki-Miyaura coupling (if C5 is brominated).

Table 1: Comparative Analysis of Key Steps

Step	Reagents/Conditions	Yield Range	Challenges
Core Imidazole	Dichloroacetaldehyde, NH₃	50–70%	Regioselectivity, byproduct control
N-Alkylation	NaH, DMF, chloromethyl intermediates	60–85%	Steric hindrance at C1
C-Substitution	Suzuki coupling, Pd catalysts	30–50%	Leaving group availability

Purification and Characterization

Chromatography

• Silica gel : Gradient elution with CH₂Cl₂/MeOH .
• HPLC : Used for high-purity isolation.

Spectral Data

• ¹H NMR : Peaks for aromatic protons (δ 6.5–8.0 ppm) and imidazole NH (δ 13–15 ppm).
• LC/MS : Molecular ion peaks at m/z 377.6 (M⁺).

Critical Challenges and Mitigation

Steric Congestion

• Solution : Use polar aprotic solvents (DMF, DMSO) to stabilize intermediates.

  Halogen Competition

• Solution : Prioritize less hindered positions (C5) for substitution.